Cas no 590398-06-4 (2-Cyclohexyl-1H-benzo[g]indole-3-carbaldehyde)

2-Cyclohexyl-1H-benzo[g]indole-3-carbaldehyde structure
590398-06-4 structure
Product Name:2-Cyclohexyl-1H-benzo[g]indole-3-carbaldehyde
CAS No:590398-06-4
MF:C19H19NO
MW:277.360265016556
CID:851663
Update Time:2023-08-02

2-Cyclohexyl-1H-benzo[g]indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[g]indole-3-carboxaldehyde,2-cyclohexyl-(9CI)
    • 2-cyclohexyl-1H-benzo[g]indole-3-carbaldehyde
    • 2-CYCLOHEXYL-1H-BENZO[G]INDOLE-3-CARBOXALDEHYDE
    • 2-Cyclohexyl-1H-benzo[g]indole-3-carbaldehyde
    • Inchi: 1S/C19H19NO/c21-12-17-16-11-10-13-6-4-5-9-15(13)19(16)20-18(17)14-7-2-1-3-8-14/h4-6,9-12,14,20H,1-3,7-8H2
    • InChI Key: QUUJSTHZPYDLTJ-UHFFFAOYSA-N
    • SMILES: O=CC1C2C=CC3C=CC=CC=3C=2NC=1C1CCCCC1

Computed Properties

  • Exact Mass: 277.147
  • Monoisotopic Mass: 277.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9
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